Cas no 1028126-98-8 (2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride
• CAS No: 1028126-98-8
• MF: C₈H₁₁ClFNO₂S
• MW: 239.694843530655
• MDL: MFCD08548471
• CID: 1072863
• PubChem ID: 22693712
• Update Time: 2025-10-30

2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-benzenesulfonyl)-ethylamine hydrochloride
• ETHANAMINE,2-[(4-FLUOROPHENYL)SULFONYL]-,HYDROCHLORIDE (1:1)-
• OTAVA-BB 7110952701
• {2-[(4-fluorophenyl)sulfonyl]ethyl}amine hydrochloride
• 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride
• 2-(4-fluorophenyl)sulfonylethanamine;hydrochloride
• AKOS005170091
• 2-((4-fluorophenyl)sulfonyl)ethan-1-amine hydrochloride
• EN300-110915
• 1028126-98-8
• 2-[(4-FLUOROPHENYL)SULFONYL]ETHANAMINE HYDROCHLORIDE
• 2-(4-fluorobenzenesulfonyl)ethanamine hydrochloride
• MFCD08548471
• 2-(4-Fluoro-benzenesulfonyl)-ethylaminehydrochloride
• F3317-0031
• Z1695729031
• G32753
• (2-[(4-Fluorophenyl)sulfonyl]ethyl)amine hydrochloride
• 2-((4-Fluorophenyl)sulfonyl)ethanamine hydrochloride

• MDL： MFCD08548471
• Inchi： 1S/C8H10FNO2S.ClH/c9-7-1-3-8(4-2-7)13(11,12)6-5-10;/h1-4H,5-6,10H2;1H
• InChI Key： DPTCRXQCFJRKIS-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)(CCN)(=O)=O

Computed Properties

• Exact Mass: 239.0183056g/mol
• Monoisotopic Mass: 239.0183056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride (CAS No. 1028126-98-8)

2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride (CAS No. 1028126-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 4-fluorobenzenesulfonyl moiety and ethylamine hydrochloride backbone, is widely utilized in the development of novel therapeutic agents. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the fields of central nervous system (CNS) drug discovery and enzyme inhibition studies.

The growing interest in 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride is reflected in its increasing mentions across scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, where its sulfonyl group may interact with key biological targets. Recent studies have explored its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in contemporary drug development. This aligns with current trends in precision medicine, where compounds like 1028126-98-8 are being investigated for their target-specific properties.

From a chemical perspective, the fluorobenzenesulfonyl component of this compound contributes to its enhanced stability and bioavailability, addressing one of the major challenges in modern pharmacology. The hydrochloride salt form improves its solubility profile, making it more suitable for various experimental applications. These characteristics have made 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride a subject of numerous structure-activity relationship (SAR) studies, particularly in the context of developing new small molecule therapeutics.

The synthesis of CAS 1028126-98-8 typically involves multi-step organic reactions, with careful attention to the introduction of the fluoro substituent at the para position of the benzene ring. This specific modification has been shown to significantly influence the compound's electronic properties and binding affinities. In recent years, there has been a surge in searches for "fluorinated sulfonamide derivatives" and "amine hydrochloride applications in drug discovery", indicating growing professional interest in this chemical space.

Quality control of 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride is crucial for research applications, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed for characterization. The compound's purity is particularly important when used in high-throughput screening platforms or in vitro assays, where even minor impurities could lead to false results. This emphasis on quality aligns with current good manufacturing practice (cGMP) standards that dominate pharmaceutical discussions today.

Looking forward, the potential applications of 1028126-98-8 continue to expand. Recent patent analyses reveal its inclusion in novel drug formulations targeting neurological disorders and metabolic conditions. The compound's versatility is further demonstrated by its adaptability to various medicinal chemistry optimization strategies, making it a valuable asset in the toolkit of drug researchers. As the pharmaceutical industry increasingly focuses on personalized medicine and targeted therapies, compounds with well-characterized properties like 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride will likely remain in high demand.

From an environmental and safety perspective, proper handling procedures for 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, appropriate personal protective equipment (PPE) should always be used when working with this chemical. This cautious approach reflects the broader scientific community's commitment to responsible research practices and laboratory safety, topics that have gained prominence in recent years.

The commercial availability of CAS 1028126-98-8 from multiple specialty chemical suppliers has facilitated its widespread adoption in research settings. However, researchers are advised to verify the compound's specifications and certificates of analysis when sourcing material for critical studies. This attention to detail is particularly important given the current emphasis on research reproducibility in the scientific community, another trending topic that has significant implications for chemical research.

In conclusion, 2-(4-fluorobenzenesulfonyl)ethan-1-amine hydrochloride represents an important building block in modern medicinal chemistry. Its combination of fluorinated aromatic and sulfonamide functional groups with an amine hydrochloride moiety creates unique opportunities for drug discovery and development. As research continues to uncover new applications for this compound, its relevance in addressing current healthcare challenges is likely to grow, making it a compound worth watching in the evolving landscape of pharmaceutical research.